Potassium;4-methyl-1,3-benzoxazole-2-carboxylate

• IUPAC Name: potassium;4-methyl-1,3-benzoxazole-2-carboxylate
• InChI: InChI=1S/C9H7NO3.K/c1-5-3-2-4-6-7(5)10-8(13-6)9(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key: RQTPESABAYADCS-UHFFFAOYSA-M
• Canonical SMILES: CC1=C2C(=CC=C1)OC(=N2)C(=O)[O-].[K+]
• Molecular Formula: C9H6KNO3
• Molecular Weight: 215.25 g/mol

Description

Potassium;4-methyl-1,3-benzoxazole-2-carboxylate, also known as potassium benzoxazolinate, is a chemical compound that has been widely used in scientific research. It is a potassium salt of benzoxazolinate, a heterocyclic compound that contains both nitrogen and oxygen atoms in its ring structure. This compound has gained significant attention in the scientific community due to its unique properties and potential applications in various fields.

Mechanism of Action

Target of Action

Potassium;4-methyl-1,3-benzoxazole-2-carboxylate is a derivative of benzoxazole . Benzoxazoles are known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory effects, and more . .

Mode of Action

Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They interact with their targets, leading to changes that result in their various biological activities .

Biochemical Pathways

Benzoxazole derivatives, however, have been synthesized via different pathways , suggesting that they may interact with multiple biochemical pathways in the body.

Result of Action

Benzoxazole derivatives have been reported to exhibit antimicrobial, antifungal, and anticancer activities , suggesting that they may have similar effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Potassium;4-methyl-1,3-benzoxazole-2-carboxylate benzoxazolinate in lab experiments is its high selectivity for specific biological molecules. This allows for precise targeting of these molecules, leading to more accurate and reliable results. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of Potassium;4-methyl-1,3-benzoxazole-2-carboxylate benzoxazolinate in scientific research. One potential application is in the development of new therapeutics for various diseases, including cancer and inflammatory diseases. Additionally, this compound could be used as a tool for studying the structure and function of various biological molecules, including proteins and nucleic acids. Finally, further research is needed to fully understand the potential toxicity of this compound and to develop strategies for minimizing its negative effects.

Synthesis Methods

The synthesis of Potassium;4-methyl-1,3-benzoxazole-2-carboxylate benzoxazolinate can be achieved by reacting 2-amino-4-methylbenzoic acid with this compound hydroxide in the presence of a suitable solvent. The reaction is typically carried out at an elevated temperature and under reflux conditions. The resulting product is a white crystalline solid that is soluble in water.

Scientific Research Applications

Potassium benzoxazolinate has been widely used in scientific research as a fluorescent probe for the detection of various biological molecules. It has been shown to selectively bind to proteins and nucleic acids, making it a useful tool for studying their structure and function. Additionally, this compound has been used as a catalyst in various chemical reactions, including the synthesis of organic compounds and the degradation of environmental pollutants.